Cas no 29852-55-9 (Acetylglycyl-L-leucine)

• Product Name: Acetylglycyl-L-leucine
• CAS No: 29852-55-9
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• CID: 254459
• PubChem ID: 7010527
• Update Time: 2025-04-23

Acetylglycyl-L-leucine Chemical and Physical Properties

Names and Identifiers

• L-Leucine,N-acetylglycyl- (9CI)
• AC-GLY-LEU-OH
• ACETYL-GLYCYLLEUCINE
• ACETYL-L-GLYCYL LEUCINE
• N-acetylglycyl-L-leucine
• N-ACETYL-GLY-L-LEU
• SCHEMBL468911
• 29852-55-9
• AKOS010401789
• EN300-1002674
• (2S)-2-(2-ACETAMIDOACETAMIDO)-4-METHYLPENTANOIC ACID
• (S)-2-(2-Acetamidoacetamido)-4-methylpentanoic acid
• (2S)-2-[(2-acetamidoacetyl)amino]-4-methylpentanoic acid
• CHEMBL301700
• G90906
• N-ACETYLGLYCYLLEUCINE
• Acetylglycyl-L-leucine

• Inchi： 1S/C10H18N2O4/c1-6(2)4-8(10(15)16)12-9(14)5-11-7(3)13/h6,8H,4-5H2,1-3H3,(H,11,13)(H,12,14)(H,15,16)/t8-/m0/s1
• InChI Key： QXMNNNAFUOZTQZ-QMMMGPOBSA-N
• SMILES： OC([C@H](CC(C)C)NC(CNC(C)=O)=O)=O

Computed Properties

• Exact Mass: 230.12700
• Monoisotopic Mass: 230.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• PSA: 95.50000
• LogP: 0.51980

Additional information on Acetylglycyl-L-leucine

L-Leucine, N-Acetylglycyl- (9CI)

L-Leucine, also known as N-acetylglycyl-leucine or abbreviated as CAS NO 29852-55-9, is a naturally occurring amino acid that plays a significant role in various biological processes. This compound has garnered considerable attention in the fields of nutrition, pharmacology, and biotechnology due to its unique properties and potential applications.

Derived from leucine, one of the essential amino acids, N-acetylglycyl-leucine is a modified form where the amino group of glycine has been acetylated. This modification enhances its stability and bioavailability, making it a valuable compound in both research and commercial settings.

Recent studies have highlighted the importance of L-leucine in muscle protein synthesis and recovery after physical activity. As an essential amino acid, it serves as a primary building block for proteins and is crucial for maintaining muscle mass, especially during periods of stress or exercise. The acetylation at the glycine residue further modulates its biological activity, potentially offering advantages in targeted delivery systems.

In the realm of biomedical research, N-acetylglycyl-leucine has been explored for its role in peptide synthesis and as a precursor for bioactive compounds. Its ability to act as a chiral building block makes it invaluable in the development of asymmetric synthesis methodologies, which are critical for producing enantiomerically pure drugs.

Advancements in nanotechnology have also opened new avenues for incorporating N-acetylglycyl-leucine into drug delivery systems. Its stability and solubility properties make it a suitable candidate for encapsulation in nanoparticles, enhancing the efficacy and targeting of therapeutic agents.

Moreover, recent investigations into the metabolic effects of this compound have revealed its potential as an adjunct in metabolic syndrome management. By modulating pathways involved in energy metabolism, it may offer novel approaches to address conditions such as obesity and type 2 diabetes.

In conclusion, CAS NO 29852-55-9, or N-acetylglycyl-leucine, represents a promising compound with diverse applications in the biomedical sciences. Its unique combination of amino acid functionality and acetyl modification positions it as a valuable tool in nutrition, pharmacology, and biotechnology.